1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol

• IUPAC Name: 1,5-bis(morpholin-4-ylmethyl)naphthalene-2,6-diol
• InChI: InChI=1S/C20H26N2O4/c23-19-3-1-15-16(18(19)14-22-7-11-26-12-8-22)2-4-20(24)17(15)13-21-5-9-25-10-6-21/h1-4,23-24H,5-14H2
• InChI Key: XRKCJWANICEGOO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=C(C=CC3=C2C=CC(=C3CN4CCOCC4)O)O
• Molecular Formula: C20H26N2O4
• Molecular Weight: 358.4 g/mol

Description

1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol, also known as BMN-673, is a potent and selective inhibitor of poly (ADP-ribose) polymerase (PARP). It is a synthetic small molecule that has shown great potential in cancer treatment due to its ability to selectively kill cancer cells while sparing normal cells.

Mechanism of Action

1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol works by inhibiting the activity of PARP enzymes, which are involved in DNA repair pathways. Cancer cells with defects in DNA repair pathways are more reliant on PARP enzymes for survival, and inhibition of PARP activity leads to the accumulation of DNA damage and ultimately, cell death. 1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol is highly selective for PARP enzymes and has minimal off-target effects.
Biochemical and Physiological Effects:
1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol has been shown to induce DNA damage and cell death in cancer cells with defects in DNA repair pathways. It has also been found to sensitize cancer cells to other DNA-damaging agents, such as chemotherapy and radiation therapy. In addition, 1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol has several advantages for lab experiments, including its potency and selectivity for PARP enzymes, its ability to induce DNA damage and cell death in cancer cells, and its minimal toxicity in normal cells. However, the synthesis method is complex and requires specialized equipment and expertise, which can be a limitation for some labs.

Future Directions

There are several future directions for the development of 1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol. One area of research is the identification of biomarkers that can predict response to 1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol in cancer patients. Another area of research is the development of combination therapies that can enhance the efficacy of 1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol in cancer treatment. Additionally, there is ongoing research to optimize the synthesis method and improve the scalability of 1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol production.
In conclusion, 1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol is a promising candidate for cancer treatment due to its potency and selectivity for PARP enzymes, ability to induce DNA damage and cell death in cancer cells, and minimal toxicity in normal cells. Further research is needed to optimize its use in clinical settings and develop new combination therapies.

Scientific Research Applications

1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol has been extensively studied in preclinical and clinical trials for the treatment of various cancers, including breast, ovarian, and prostate cancer. In preclinical studies, 1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol has shown potent anti-tumor activity and has been found to be effective in killing cancer cells with defects in DNA repair pathways. In clinical trials, 1,5-bis(4-morpholinylmethyl)-2,6-naphthalenediol has shown promising results in patients with advanced cancers, including those with BRCA1/2 mutations.